4-(2-Dimethylaminoethoxy)phenol

• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 4-[2-(dimethylamino)ethoxy]phenol
• InChI: InChI=1S/C10H15NO2/c1-11(2)7-8-13-10-5-3-9(12)4-6-10/h3-6,12H,7-8H2,1-2H3
• InChI Key: FEKLXZOYEQJIBC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCOC1=CC=C(C=C1)O

Description

4-(2-Dimethylaminoethoxy)phenol is a useful research compound. Its molecular formula is C10H15NO2 and its molecular weight is 181.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A stirred solution of [2-(4-benzyloxyphenoxy)ethyl]dimethylamine (3.36 g, 0.01238 mol) in the mixture of 6 M HCl (67 ml) and ethanol (33.5 ml) was refluxed for 6.5 h. Then ethanol was evaporated and pH was adjusted to 8 with 2.5 M NaOH. The product was extracted into ethyl acetate. The extracts were washed with water and dried over Na2SO4. Removal of solvent under reduced pressure gave a raw product which was purified by flash chromatography on silica gel using heptane/ethyl acetate (9:1-6:4) as a gradient eluent. 1H NMR (300 MHz, DMSO-d6): 2.20 (6H, s), 2.57 (2H, t, 3J=5.9 Hz), 3.92 (2H, t, 3J=5.9 Hz), 6.65 (2H, d, 3J=9.1 Hz), 6.74 (2H, d, 3J=9.0 Hz), 8.85 (1H, s, —OH).

Synthesis routes and methods II

Procedure details

Compound 75B was prepared in a similar manner to the synthesis of compound 31F by substituting compound 31E with compound 75A: 1H NMR (DMSO-d6): δ 8.86 (s, 1H), 6.72-6.76 (m, 2H), 6.64-6.68 (m, 2H), 3.92 (d, J=5.83 Hz, 2H), 2.56 (d, J=5.83 Hz, 2H), 2.19 (s, 6H). ESI (+)/MS: 182 (M+H)+.